4-(prop-2-en-1-yl)-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 3-propan-2-yl-4-prop-2-enyl-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C8H13N3O/c1-4-5-11-7(6(2)3)9-10-8(11)12/h4,6H,1,5H2,2-3H3,(H,10,12)
• InChI Key: WRVHRQMWAQARPD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NNC(=O)N1CC=C
• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol
• CAS No.: 2137534-83-7

Description

4-(prop-2-en-1-yl)-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one is a useful research compound. Its molecular formula is C8H13N3O and its molecular weight is 167.212. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic Studies and Molecular Organization

Research on triazole derivatives, such as 4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)-6-methylbenzene-1,3-diol, has shown that their molecular organization can be altered by different solvents and concentrations. Spectroscopic studies reveal changes in molecular forms, such as monomers and aggregates, depending on the solvent used. These findings have implications for the understanding of the behavior of similar compounds under various conditions (Matwijczuk et al., 2018).

Catalytic Synthesis of Heterocyclic Derivatives

Research on the catalytic synthesis of 4-yn-1-ones has led to the production of various heterocyclic derivatives, including tetrahydrofuran and oxazoline, highlighting the versatility of these compounds in chemical synthesis (Bacchi et al., 2005).

Synthesis and Evaluation of Physical-Chemical Properties

Studies have been conducted on the synthesis and evaluation of physical-chemical properties of triazole derivatives, providing insights into their identity, structure, and potential applications in various fields. These studies often involve complex physical-chemical methods of analysis, emphasizing the compounds' diverse applicability (Tatyana et al., 2019).

Coordination Polymers Construction

Research on coordination polymers based on triazole ligands has led to the synthesis of various compounds with potential applications in materials science. These studies involve characterizing compounds through methods like single-crystal X-ray diffraction and spectroscopy, highlighting their structural and functional diversity (Yang et al., 2013).

Catalytic Oxidation and Transfer Hydrogenation Aspects

Studies on ruthenium complexes with triazole-based ligands have explored their use in catalytic oxidation and transfer hydrogenation. These findings are significant for understanding the role of such complexes in catalytic processes and their potential industrial applications (Saleem et al., 2013).